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Compound of Interest

Compound Name: ICI 199441

Cat. No.: B040855 Get Quote

For laboratory personnel engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe working environment and

maintaining regulatory compliance. This document provides a comprehensive guide to the

proper disposal procedures for ICI 199441, a potent kappa-opioid receptor agonist. Adherence

to these guidelines is crucial for minimizing environmental impact and preventing misuse or

diversion of this research chemical.

Chemical and Physical Properties
A summary of the key quantitative data for ICI 199441 hydrochloride is presented below,

offering a quick reference for handling and storage.
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Property Value Source(s)

Molecular Weight 427.8 g/mol [1]

Formula C₂₁H₂₄Cl₂N₂O·HCl [1]

Purity ≥98% [2]

Solubility
- Up to 100 mM in DMSO- Up

to 50 mM in ethanol
[1]

Storage (Powder)

-20°C for long-term (months to

years)0-4°C for short-term

(days to weeks)

[2]

Storage (In Solvent)
-80°C for up to 6 months-20°C

for up to 1 month
[3]

Step-by-Step Disposal Protocol
Given that ICI 199441 is a potent, biologically active compound, it must be treated as

hazardous chemical waste. The following steps outline the recommended disposal procedure.

1. Waste Identification and Segregation:

Do not dispose of ICI 199441 down the drain or in regular trash.

All waste containing ICI 199441, including pure compound, solutions, contaminated labware

(e.g., pipette tips, vials, gloves), and spill cleanup materials, must be segregated as

hazardous waste.[4][5]

Keep ICI 199441 waste separate from other chemical waste streams to avoid unintended

reactions.[4]

2. Waste Collection and Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container.[6] The

container must be compatible with the chemical nature of the waste (e.g., if dissolved in a

solvent, the container must be resistant to that solvent).
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The original product container, once empty, can be used for collecting the same waste.[5]

Label the waste container with "Hazardous Waste" and the full chemical name: "ICI 199441".

List all components, including solvents and their approximate concentrations.

Keep the waste container securely closed at all times, except when adding waste.[6]

3. Disposal of Empty Containers:

An empty container that held ICI 199441 must be triple-rinsed with a suitable solvent (such

as ethanol or methanol) before being discarded as regular waste.[7]

The rinsate from this process is considered hazardous waste and must be collected in the

designated ICI 199441 waste container.[6][7]

After triple-rinsing, deface or remove the original label from the empty container before

disposal.[7]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for the storage and pickup of chemical waste.

Experimental Workflow for Waste Management
The following diagram illustrates the decision-making process and workflow for the proper

management and disposal of ICI 199441 waste in a laboratory setting.
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This procedural guidance is designed to provide essential safety and logistical information for

researchers and laboratory professionals. By adhering to these steps, you contribute to a safer

research environment and ensure the responsible management of chemical waste. Always

consult your institution's specific safety protocols and your Safety Data Sheet (SDS) for the

most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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